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Compound of Interest

Compound Name: 5-Chlorothiophene-2-sulfonamide

CAS No.: 53595-66-7

Cat. No.: B1586055 Get Quote

CRITICAL IDENTIFICATION ALERT: CAS Number
Verification
Attention: The topic request specified 5-Chlorothiophene-2-sulfonamide but provided the

CAS number 53595-65-6.

CAS 53595-65-6 corresponds to 5-Bromothiophene-2-sulfonamide.[1][2][3][4]

CAS 53595-66-7 corresponds to 5-Chlorothiophene-2-sulfonamide.[5][6][7][8][9]

Operational Directive: This guide strictly addresses 5-Chlorothiophene-2-sulfonamide (CAS

53595-66-7). However, as both are halogenated thiophene sulfonamides, the disposal

protocols described below are chemically valid for both analogs. Always verify container labels

before disposal.[10]

Chemical Identity & Hazard Profile
Before initiating any waste workflow, you must accurately characterize the material to ensure

compatibility with waste streams. 5-Chlorothiophene-2-sulfonamide is an organosulfur

compound containing a halogen (chlorine), necessitating specific "Halogenated Organic" waste

streams to prevent the formation of hazardous byproducts (e.g., dioxins) during improper

incineration.
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Physicochemical Data for Disposal
Parameter Specification Disposal Implication

Chemical Name
5-Chlorothiophene-2-

sulfonamide
Halogenated Organic Waste

Correct CAS 53595-66-7
Unique identifier for waste

manifests

Physical State Solid (Crystalline Powder)
Requires dissolution or solid

waste bin

Melting Point 113–117 °C Stable solid at room temp

Solubility
Soluble in DMSO, Methanol,

DMF

Compatible with organic

solvent streams

Acidity (pKa) ~9.75 (Sulfonamide N-H)
Weakly acidic; avoid strong

bases

Hazards (GHS)
Skin/Eye/Resp.[5][7][9][11]

Irritant (H315, H319, H335)
Standard PPE required

Pre-Disposal Safety Protocols
Personal Protective Equipment (PPE)
Treat all waste handling with the same rigor as synthesis.

Respiratory: N95 particulate respirator (for solid spills) or fume hood (for liquid handling).

Dermal: Nitrile gloves (0.11 mm minimum thickness). Double-glove if dissolving in

penetrating solvents like DMSO.

Ocular: Chemical splash goggles.[12] Safety glasses are insufficient for liquid waste pouring.

Incompatibility Check
STOP AND CHECK: Do not mix 5-Chlorothiophene-2-sulfonamide waste with the following:
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Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of exothermic reaction and toxic gas

evolution (SOx, NOx, Cl2).

Strong Bases: (e.g., Sodium Hydroxide) – Sulfonamides can deprotonate and form salts;

while controlled reaction is possible, uncontrolled mixing in waste drums can generate heat.

Waste Characterization & Segregation
Proper segregation is the single most critical step to avoid regulatory fines and incinerator

damage.

Waste Stream Classification
Primary Stream:Halogenated Organic Waste.

RCRA Status (USA): Not P-listed or U-listed. However, if mixed with flammable solvents

(e.g., Methanol), it carries the D001 (Ignitable) characteristic.

Destruction Method: High-temperature incineration with acid gas scrubbing (to capture HCl

and SO2).

Decision Logic: Waste Segregation
Use the following logic flow to determine the correct waste container.
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Waste Material Generated

Physical State?
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(Double Bagged)

Dissolve in minimal
combustible solvent

(e.g., Acetone/MeOH)

Preferred

Solid Waste Container
(Label: Halogenated Organic Solid)

Alternative

Halogenated Organic
Waste Carboy

Yes No (But solute is halogenated)

Non-Halogenated
Waste Carboy
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Figure 1: Decision matrix for segregating 5-Chlorothiophene-2-sulfonamide waste. Note that

even if the solvent is non-halogenated (e.g., Methanol), the presence of the chlorinated solute

mandates the "Halogenated" stream.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
Objective: Dispose of expired or excess solid powder.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1586055?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution (Recommended):

Dissolve the solid in a minimal amount of a compatible combustible solvent (e.g., Acetone,

Methanol, or Ethanol).

Why? Liquid injection incineration is often more efficient and cheaper than bulk solid

incineration.

Transfer the solution to the Halogenated Organic Waste carboy.

Direct Solid Disposal:

If dissolution is not feasible, place the solid in a screw-top jar (polyethylene or glass).

Label clearly: "Waste 5-Chlorothiophene-2-sulfonamide, Solid, Toxic/Irritant."

Place the jar into the larger Solid Hazardous Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Objective: Dispose of mother liquor or reaction solvents containing the sulfonamide.

pH Adjustment: Ensure the solution pH is between 5 and 9. If the reaction used strong

acids/bases, neutralize carefully before adding to the waste drum to prevent drum corrosion

or gas evolution.

Segregation:

Pour into the Halogenated Solvent Waste container.[12]

Crucial: Do NOT pour into the "Non-Halogenated" or "Flammables Only" drum. The

chlorine content requires specific scrubbers during incineration.

Log Entry: Record the approximate concentration of the sulfonamide on the waste tag.

Scenario C: Spill Cleanup
Objective: Safely manage an accidental release.
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Spill Detected

Assess Volume & State

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Solid or Liquid?

Solid Powder Spill Liquid/Solution Spill

Cover with wet paper towel
(Prevent dust)

Scoop/Sweep into bag

Double Bag Waste

Apply Absorbent Pads
or Vermiculite

Collect soaked material
into sealable bag

Label: 'Debris contaminated with
5-Chlorothiophene-2-sulfonamide'

Place in Solid Hazardous Waste Bin

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of 5-Chlorothiophene-2-sulfonamide.
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Regulatory Compliance & Final Disposition
Labeling Requirements
Every waste container must carry a hazardous waste tag containing:

Full Chemical Name: No abbreviations (e.g., write "5-Chlorothiophene-2-sulfonamide", not

"Sulfonamide waste").

Hazard Checkboxes: Mark "Irritant" and "Toxic".

Composition: List all solvents and the estimated % of the sulfonamide.

Final Disposition
This waste is sent to a TSDF (Treatment, Storage, and Disposal Facility).

Method: Rotary Kiln Incineration.

Temperature: >1000°C.

Reasoning: High temperature breaks the thiophene ring and sulfonamide bond; scrubbers

neutralize the resulting HCl and SO2 gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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